Cas no 1350543-63-3 (tert-butyl 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidine-1-carboxylate
• CAS No: 1350543-63-3
• MF: C₂₀H₃₂BN₃O₄
• MW: 389.296785354614
• CID: 5465838
• PubChem ID: 129958740
• Update Time: 2025-10-30

tert-butyl 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]piperidine-1-carboxylate
• Z2049712853
• 2-(N-Boc-Piperidin-4-yl)pyrimidine-5-boronic acid pinacol ester
• tert-butyl 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidine-1-carboxylate

• Inchi： 1S/C20H32BN3O4/c1-18(2,3)26-17(25)24-10-8-14(9-11-24)16-22-12-15(13-23-16)21-27-19(4,5)20(6,7)28-21/h12-14H,8-11H2,1-7H3
• InChI Key： ASXWQYPUOKPHOZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(C3CCN(C(=O)OC(C)(C)C)CC3)=NC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 389.2485867 g/mol
• Monoisotopic Mass: 389.2485867 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 389.3
• Topological Polar Surface Area: 73.8

Additional information on tert-butyl 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidine-1-carboxylate

Research Brief on tert-butyl 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidine-1-carboxylate (CAS: 1350543-63-3)

The compound tert-butyl 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidine-1-carboxylate (CAS: 1350543-63-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This boronic ester derivative serves as a crucial intermediate in the synthesis of biologically active molecules, particularly in the construction of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its role in facilitating Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern pharmaceutical synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound in the synthesis of novel pyrimidine-based PI3K inhibitors. The boronate moiety (tetramethyl-1,3,2-dioxaborolan-2-yl group) was shown to significantly enhance the coupling efficiency with various aryl halides, enabling the rapid assembly of diverse compound libraries for biological screening. The tert-butyloxycarbonyl (Boc) protecting group on the piperidine nitrogen proved particularly valuable in maintaining the stability of the intermediate during multi-step synthetic sequences.

Further investigations into the physicochemical properties of 1350543-63-3 have revealed its favorable solubility profile in common organic solvents (DMSO, THF, and dichloromethane), making it particularly suitable for high-throughput synthesis applications. Stability studies conducted at various pH levels indicate that the compound remains stable under neutral to slightly basic conditions, though it shows gradual hydrolysis under strongly acidic conditions (pH < 2). These characteristics have important implications for its handling and storage in medicinal chemistry workflows.

Recent patent applications (WO2023056421, US20230183245) have highlighted the growing commercial interest in this compound, particularly in the development of next-generation tyrosine kinase inhibitors for oncology applications. The structural features of 1350543-63-3, including its pyrimidine core and boronate ester functionality, make it an attractive building block for the construction of molecules targeting ATP-binding pockets in various kinases.

Looking forward, the unique chemical properties of tert-butyl 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidine-1-carboxylate position it as a valuable tool in medicinal chemistry. Its applications extend beyond kinase inhibitor development to include potential uses in PROTAC (Proteolysis Targeting Chimera) design and other emerging therapeutic modalities. Continued research into its reactivity patterns and biological activities of its derivatives will likely yield further insights into its full potential in drug discovery.